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Compound of Interest

Compound Name: Hexadecylbetaine

Cat. No.: B1215945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecylbetaine, also known as cetyl betaine or N,N-dimethyl-N-hexadecyl-1-

ammonioacetate, is a zwitterionic surfactant belonging to the alkyl betaine class. Its unique

molecular structure, featuring a long hydrophobic hexadecyl (C16) alkyl chain and a hydrophilic

headgroup containing both a quaternary ammonium cation and a carboxylate anion, imparts a

range of valuable physicochemical properties. This technical guide provides a comprehensive

overview of the chemical properties of Hexadecylbetaine, including its synthesis, physical and

chemical characteristics, and surfactant behavior. Detailed experimental protocols and data are

presented to support its application in research, and drug development.

Chemical Structure and Identification
IUPAC Name: 2-[hexadecyl(dimethyl)azaniumyl]acetate

CAS Number: 693-33-4[1]

Molecular Formula: C₂₁H₄₃NO₂[2]

Molecular Weight: 341.57 g/mol [1]

Physicochemical Properties
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Hexadecylbetaine exhibits a range of physicochemical properties that are crucial for its

application as a surfactant and formulation excipient. These properties are summarized in the

table below.

Property Value Conditions Reference(s)

Appearance
Colorless to pale

yellow liquid
Ambient [1]

Water Solubility 444.8 g/L 25°C [3]

pKa 1.8 [4]

Vapor Pressure 13.197 hPa 21.1°C [3]

LogP (Octanol/Water

Partition Coefficient)
0.009 25°C [3]

pH (1% aqueous

solution)
4.0 - 8.0 25°C [1]

Note: The provided LogP value appears low for a molecule with a C16 alkyl chain, and may

reflect the zwitterionic nature of the headgroup under specific pH conditions.

Surfactant Properties
As an amphiphilic molecule, Hexadecylbetaine exhibits characteristic surfactant behavior in

aqueous solutions, including the formation of micelles above a certain concentration and the

reduction of surface tension.

Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is a fundamental property of surfactants, representing

the concentration at which individual surfactant molecules (monomers) begin to aggregate into

micelles. The CMC of Hexadecylbetaine is influenced by factors such as temperature, pH, and

the presence of electrolytes.
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CMC (mM) Temperature (°C) Method Reference(s)

0.054 Not Specified

Solid-Phase

Microextraction

(SPME)

[5]

Varies Not Specified

General literature,

dependent on

conditions

[3]

Surface Tension
Hexadecylbetaine is highly effective at reducing the surface tension of water. The surface

tension of an aqueous solution of Hexadecylbetaine decreases with increasing concentration

until the CMC is reached, after which it remains relatively constant.

Specific surface tension values at varying concentrations are dependent on experimental

conditions and are best determined empirically for a given formulation.

Synthesis of Hexadecylbetaine
The primary synthetic route to Hexadecylbetaine is through a nucleophilic substitution

reaction, specifically an Sₙ2 pathway. This involves the quaternization of a tertiary amine.

Reaction Scheme
The general synthesis involves the reaction of N,N-dimethylhexadecylamine with an acetate-

containing compound, such as sodium chloroacetate.
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N,N-dimethylhexadecylamine
(C₁₈H₃₉N)

Hexadecylbetaine
(C₂₁H₄₃NO₂)
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Sodium chloroacetate
(C₂H₂ClNaO₂)

Sodium Chloride
(NaCl)
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Solution Preparation
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Data Analysis

Prepare Stock Solution

Perform Serial Dilutions

Measure Surface Tension
(Wilhelmy Plate/Du Noüy Ring)

Plot Surface Tension vs. log(Concentration)

Determine CMC from Inflection Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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